Cas no 1805591-89-2 (Ethyl 3-bromo-5-cyano-2-formylbenzoate)

Ethyl 3-bromo-5-cyano-2-formylbenzoate is a versatile benzoate derivative featuring multiple functional groups, including a bromo substituent, cyano group, and formyl moiety. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of complex heterocycles and pharmaceutical scaffolds. The presence of both electrophilic (formyl, bromo) and nucleophilic (cyano) sites enables diverse reactivity, facilitating selective transformations such as cross-coupling, condensation, or cyclization reactions. Its ester group enhances solubility in organic solvents, simplifying purification and handling. The compound’s well-defined reactivity profile makes it useful in medicinal chemistry and materials science research, where precise functionalization is required. High purity grades are available for demanding synthetic applications.

Ethyl 3-bromo-5-cyano-2-formylbenzoate structure

1805591-89-2 structure

Product Name:Ethyl 3-bromo-5-cyano-2-formylbenzoate

CAS No:1805591-89-2

MF:C₁₁H₈BrNO₃

MW:282.0901222229

CID:4707009

Update Time:2025-06-08

Ethyl 3-bromo-5-cyano-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-5-cyano-2-formylbenzoate
- Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)8-3-7(5-13)4-10(12)9(8)6-14/h3-4,6H,2H2,1H3
- InChI Key： VRDWFBZOCZRRLY-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=CC(C(=O)OCC)=C1C=O

Computed Properties

Exact Mass: 280.969
Monoisotopic Mass: 280.969
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2

Ethyl 3-bromo-5-cyano-2-formylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015016818-250mg	Ethyl 3-bromo-5-cyano-2-formylbenzoate	1805591-89-2	97%	250mg	494.40 USD	2021-05-31
Alichem	A015016818-500mg	Ethyl 3-bromo-5-cyano-2-formylbenzoate	1805591-89-2	97%	500mg	823.15 USD	2021-05-31
Alichem	A015016818-1g	Ethyl 3-bromo-5-cyano-2-formylbenzoate	1805591-89-2	97%	1g	1,490.00 USD	2021-05-31

Ethyl 3-bromo-5-cyano-2-formylbenzoate Related Literature

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Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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3. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

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